2-Cyano-5-(4-hydroxyphenyl)thiophene

• Molecular Formula: C11H7NOS
• Molecular Weight: 201.25 g/mol
• IUPAC Name: 5-(4-hydroxyphenyl)thiophene-2-carbonitrile
• InChI: InChI=1S/C11H7NOS/c12-7-10-5-6-11(14-10)8-1-3-9(13)4-2-8/h1-6,13H
• InChI Key: CUNUBXOVDZSLJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(S2)C#N)O

Description

2-Cyano-5-(4-hydroxyphenyl)thiophene is a useful research compound. Its molecular formula is C11H7NOS and its molecular weight is 201.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1M solution of boron tribromide in dichloromethane (55 cm3) was added dropwise to a solution of 2-cyano-5-(4-methoxyphenyl)thiophene (2.3 g) and dichloromethane (80 cm3) at 0° C. under an atmosphere of nitrogen. The reaction solution was stirred overnight and water (100 cm3) added. The organic layer was separated off and the aqueous layer extracted with dichloromethane (2×100 cm3). The combined organic layers were washed with brine (2×100 cm3) and then dried (MgSO4), filtered and evaporated down. The residue was purified by column chromatography on silica gel using a 9:1 hexane/ethyl acetate mixture as eluent and recrystallisation from ethanol to yield 1.4 g of g 2-cyano-5-(4-hydroxyphenyl)thiophene.